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Zapoterin belongs to the class of organic compounds known as limonoids. These are highly oxygenated, modified terpenoids with a prototypical structure either containing or derived from a precursor with a 4, 4, 8-trimethyl-17-furanylsteroid skeleton. All naturally occurring citrus limonoids contain a furan ring attached to the D-ring, at C-17, as well as oxygen containing functional groups at C-3, C-4, C-7, C-16 and C-17. Zapoterin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zapoterin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, zapoterin can be found in pomes. This makes zapoterin a potential biomarker for the consumption of this food product.